BrTDO
BrTDO
Brand Name:
Vulcanchem
CAS No.:
40017-65-0
VCID:
VC21202087
InChI:
InChI=1S/C13H8BrClN2OS/c14-10-5-8-12(7-3-1-2-4-9(7)15)16-6-11(18)17-13(8)19-10/h1-5H,6H2,(H,17,18)
SMILES:
C1C(=O)NC2=C(C=C(S2)Br)C(=N1)C3=CC=CC=C3Cl
Molecular Formula:
C13H8BrClN2OS
Molecular Weight:
355.64 g/mol
BrTDO
CAS No.: 40017-65-0
Cat. No.: VC21202087
Molecular Formula: C13H8BrClN2OS
Molecular Weight: 355.64 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 40017-65-0 |
|---|---|
| Molecular Formula | C13H8BrClN2OS |
| Molecular Weight | 355.64 g/mol |
| IUPAC Name | 7-bromo-5-(2-chlorophenyl)-1,3-dihydrothieno[2,3-e][1,4]diazepin-2-one |
| Standard InChI | InChI=1S/C13H8BrClN2OS/c14-10-5-8-12(7-3-1-2-4-9(7)15)16-6-11(18)17-13(8)19-10/h1-5H,6H2,(H,17,18) |
| Standard InChI Key | OIWLJXGKXRTFQL-UHFFFAOYSA-N |
| Isomeric SMILES | C1C(=O)N=C2C(=C(N1)C3=CC=CC=C3Cl)C=C(S2)Br |
| SMILES | C1C(=O)NC2=C(C=C(S2)Br)C(=N1)C3=CC=CC=C3Cl |
| Canonical SMILES | C1C(=O)N=C2C(=C(N1)C3=CC=CC=C3Cl)C=C(S2)Br |
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